(S)-N,N-dimethylpiperidine-3-carboxamide
Overview
Description
(S)-N,N-dimethylpiperidine-3-carboxamide, also known as S-DMPCC, is an organic compound with a molecular formula of C7H14N2O. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. S-DMPCC is a chiral molecule, meaning that it has two distinct stereoisomers, (R)-N,N-dimethylpiperidine-3-carboxamide and this compound. This molecule is used in many applications, ranging from chemical synthesis to drug development.
Mechanism of Action
(S)-N,N-dimethylpiperidine-3-carboxamide acts as a chiral auxiliary in asymmetric synthesis. This means that it can be used to control the stereochemistry of a reaction. It does this by forming a complex with the substrate, which then acts as a template for the reaction. This template then directs the stereochemistry of the reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant activity, which may be useful in the treatment of certain diseases. Additionally, it has been found to have anti-inflammatory and antifungal properties, which may be useful in the treatment of certain infections.
Advantages and Limitations for Lab Experiments
The use of (S)-N,N-dimethylpiperidine-3-carboxamide in laboratory experiments has several advantages. It is a relatively inexpensive compound, making it accessible to most laboratories. Additionally, it is easy to handle and store, making it convenient to use in experiments. The main limitation of this compound is that it is a chiral molecule, meaning that it has two distinct stereoisomers. This can make it difficult to control the stereochemistry of a reaction.
Future Directions
There are many potential future directions for research involving (S)-N,N-dimethylpiperidine-3-carboxamide. These include the development of new synthesis methods, the investigation of its biochemical and physiological effects, and the exploration of its potential applications in drug development. Additionally, further research could be conducted to determine the optimal conditions for its use in laboratory experiments.
Scientific Research Applications
(S)-N,N-dimethylpiperidine-3-carboxamide has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of pharmaceuticals and agrochemicals. It has also been used in the synthesis of chiral auxiliaries, which are important in asymmetric synthesis. Additionally, this compound has been used in the synthesis of optically active compounds, which are important in the development of new drugs.
properties
IUPAC Name |
(3S)-N,N-dimethylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-10(2)8(11)7-4-3-5-9-6-7/h7,9H,3-6H2,1-2H3/t7-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLSDFCJMDZZDKK-ZETCQYMHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1CCCNC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=O)[C@H]1CCCNC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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